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Compound of Interest

Compound Name: 93-O17O

Cat. No.: B8236322 Get Quote

This document provides detailed procedures for the safe and compliant disposal of the

chemical compound 93-O17O. Adherence to these guidelines is critical to ensure personnel

safety and environmental protection. This guide is intended for trained laboratory personnel,

including researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Prior to handling 93-O17O, it is imperative to consult the Safety Data Sheet (SDS) for

comprehensive information. The following are essential precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

Ventilation: All work with 93-O17O must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Spill Management: In case of a spill, immediately alert personnel in the area. Absorb the spill

with a chemical absorbent material, collect the contaminated material in a sealed container,

and dispose of it as hazardous waste.

Segregation and Collection of 93-O17O Waste
Proper segregation of chemical waste is the first step in ensuring safe disposal.
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Waste Container: Use only designated, properly labeled, and chemically compatible waste

containers for collecting 93-O17O waste. The container must be in good condition and have

a secure screw-top cap.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "93-O17O," and the associated hazards (e.g., "Flammable," "Toxic").

Compatibility: Do not mix 93-O17O with other incompatible waste streams. Consult a

chemical compatibility chart if you are unsure. For example, do not mix with strong oxidizing

agents or acids.

Step-by-Step Disposal Procedure
Follow these steps for the accumulation and disposal of 93-O17O waste:

Collection: Collect waste 93-O17O in a designated, labeled, and sealed container within the

fume hood.

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

that is secure and away from ignition sources and incompatible materials.

Log-keeping: Maintain a log of the amount of 93-O17O added to the waste container.

Disposal Request: Once the container is 90% full, or if it has been in storage for more than

90 days, submit a chemical waste pickup request to your institution's Environmental Health

and Safety (EHS) office.

EHS Pickup: EHS personnel will collect the waste for final disposal in accordance with all

local, state, and federal regulations.

Quantitative Data for Disposal
The following table summarizes key quantitative parameters relevant to the safe handling and

disposal of 93-O17O.
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Parameter Value Notes

pH Range for Neutrality 6.0 - 8.0

For aqueous solutions

containing 93-O17O, adjust pH

to this range before disposal, if

applicable.

Maximum Storage Time 90 days

Maximum allowable time for

storing hazardous waste in a

satellite accumulation area.

Container Fill Level 90% of total volume

Do not overfill waste

containers to allow for vapor

expansion.

Spill Kit Absorbency 1 Liter per kit

Ensure spill kits in the

immediate vicinity can handle

a spill of at least 1 liter.

Experimental Protocol: Neutralization of Acidic 93-
O17O Waste
This protocol details the steps to neutralize an acidic aqueous waste stream containing 93-
O17O before disposal.

Materials:

Aqueous waste containing 93-O17O

5% Sodium Bicarbonate (NaHCO₃) solution

pH meter or pH strips

Stir plate and stir bar

Appropriate PPE (gloves, goggles, lab coat)

Procedure:
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Place the waste container on a stir plate within a fume hood and add a stir bar.

Begin gentle stirring of the solution.

Slowly add the 5% sodium bicarbonate solution dropwise to the waste.

Monitor the pH of the solution continuously using a calibrated pH meter or pH strips.

Continue adding the sodium bicarbonate solution until the pH of the waste is stable within

the 6.0 - 8.0 range.

Once neutralized, cap the container and affix the proper hazardous waste label.

Request a waste pickup from your EHS department.

Visual Workflow for 93-O17O Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 93-O17O.
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Caption: Workflow for the safe disposal of 93-O17O waste.
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[https://www.benchchem.com/product/b8236322#93-o17o-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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